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Compound of Interest

Compound Name: 3-Phenoxypropyl bromide

Cat. No.: B1583762

Essential Safety and Handling Guide for 3-
Phenoxypropyl Bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate, essential safety and logistical
information for the proper use and disposal of 3-Phenoxypropyl bromide (CAS No. 588-63-6).

Chemical Identity:

Name 3-Phenoxypropyl bromide
Synonyms 3-Bromopropy! phenyl ether
CAS Number 588-63-6

Molecular Formula CoH11BrO

Molecular Weight 215.09 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)

3-Phenoxypropyl bromide can cause skin and eye irritation and may be harmful if swallowed.
[1][2] Upon combustion, it can decompose to produce hazardous fumes, including carbon
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monoxide, carbon dioxide, and hydrogen bromide.[1] Adherence to proper PPE protocols is

mandatory to ensure personal safety.

Recommended Personal Protective Equipment:

Protection Type

Specific Equipment

Purpose

Respiratory Protection

Vapor respirator

To prevent inhalation of

harmful vapors.

Hand Protection

Protective gloves (e.g., rubber

gloves)

To prevent skin contact and

irritation.[1]

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes.

[1]

Face Protection

Face shield (if the situation

requires)

To provide additional
protection for the face from

splashes.[1]

Body Protection

Protective clothing (e.g., lab

coat)

To prevent contamination of

personal clothing.[1]

Foot Protection

Protective boots (if the

situation requires)

To protect feet from spills.[1]

Operational Plan: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling and Storage Guidelines:
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Procedure Guideline

Handle in a well-ventilated area or under a

Ventilation .
chemical fume hood.[1]
Wash hands and face thoroughly after handling.
Personal Hygiene [1] Avoid eating, drinking, or smoking in the work
area.
Contact Avoidance Avoid contact with skin, eyes, and clothing.[1]

Store in a cool, dark, and dry place.[1][3] Keep

Storage Conditions . _
the container tightly closed.[1]

Incompatible Materials Store away from strong oxidizing agents.[1]

Emergency Procedures: First Aid and Spill Response

Immediate and appropriate responses to exposure or spills can significantly mitigate potential
harm.

First Aid Measures:

Exposure Route Immediate Action

Move the victim to fresh air and keep them at
Inhalation rest in a comfortable breathing position.[1][4]

Seek medical attention if you feel unwell.[1]

Immediately remove all contaminated clothing.
Skin Contact [1] Rinse the skin with plenty of water.[1][4] If
skin irritation occurs, seek medical advice.[1]

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy
Eye Contact ) o .

to do.[1] Continue rinsing. If eye irritation

persists, get medical attention.[1]

Rinse mouth with water.[1] Do NOT induce

Ingestion vomiting.[2] Seek immediate medical attention.

[1]
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Spill Cleanup Protocol:

Step Action

Wear appropriate personal protective
1. Ensure Safety equipment, including a vapor respirator, gloves,

and safety glasses.[1]

2. Containment For large spills, contain the spill by bunding.[1]

Absorb the spilled material with a suitable inert

3. Absorption absorbent such as dry sand, earth, or sawdust.

[1]

) Carefully collect the absorbed material into a
4. Collection _ _ _
suitable, labeled container for disposal.

o Clean the spill area thoroughly with soap and
5. Decontamination
water.

) Dispose of the collected waste in accordance
6. Disposal _ _
with local, state, and federal regulations.[1]

Disposal Plan

Proper disposal of 3-Phenoxypropyl bromide and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

Disposal Guidelines:
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Waste Type Disposal Procedure

Dispose of contents and container to an
Unused Chemical approved waste disposal plant.[2] Contact a
licensed professional waste disposal service.

Absorbents, clothing, and other materials

contaminated with 3-Phenoxypropyl bromide
Contaminated Materials should be placed in a sealed, labeled container

and disposed of as hazardous waste according

to regulations.

Do not reuse empty containers. Dispose of them

Empty Containers ) ) o ]
in accordance with official regulations.

Visual Workflow Guides

The following diagrams illustrate the procedural steps for handling 3-Phenoxypropyl bromide

safely.
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Safe Handling Workflow for 3-Phenoxypropyl Bromide
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Caption: Workflow for the safe handling of 3-Phenoxypropyl bromide.
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Dispose of Waste Properly

Spill Response Decision Tree
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Caption: Decision-making process for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

